![molecular formula C9H7BrZn B6300991 3-Phenylprop-2-yn-1-ylzinc bromide, 0.50 M in THF CAS No. 93784-73-7](/img/structure/B6300991.png)
3-Phenylprop-2-yn-1-ylzinc bromide, 0.50 M in THF
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Phenylprop-2-yn-1-ylzinc bromide, 0.50 M in THF (3-PP-2-YZB), is a complex chemical compound composed of zinc bromide and 3-phenylprop-2-yn-1-yl, which is a substituted alkyne. In solution, 3-PP-2-YZB is a powerful reagent that has been used in a variety of applications, ranging from organic synthesis to biochemistry. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for 3-PP-2-YZB.
Mechanism of Action
The mechanism of action of 3-Phenylprop-2-yn-1-ylzinc bromide, 0.50 M in THF is not entirely understood, but it is believed to involve the formation of a zinc-bromide complex. This complex is believed to act as a catalyst for the synthesis of various compounds, including alkenes, alkynes, and other organic compounds. The zinc-bromide complex is also believed to play a role in the binding of drugs to their target proteins and enzymes, as well as in the metabolism of drugs in the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is known that this compound can act as a catalyst for the synthesis of various compounds, including alkenes, alkynes, and other organic compounds. It is also believed to play a role in the binding of drugs to their target proteins and enzymes, as well as in the metabolism of drugs in the body.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-Phenylprop-2-yn-1-ylzinc bromide, 0.50 M in THF in lab experiments is its ability to act as a catalyst for the synthesis of various compounds, including alkenes, alkynes, and other organic compounds. It is also relatively easy to synthesize and is stable in aqueous solution.
The main limitation of using this compound in lab experiments is its toxicity. This compound is highly toxic and should be handled with care. It is also relatively expensive, which can make it difficult to use in large-scale experiments.
Future Directions
The future of 3-Phenylprop-2-yn-1-ylzinc bromide, 0.50 M in THF is promising, as it has a wide range of potential applications in organic synthesis, biochemistry, and pharmaceutical research. In the future, this compound could be used to synthesize a variety of compounds, including drugs, proteins, and enzymes. It could also be used to study the effects of drugs on the body and to develop new drugs and treatments. Additionally, this compound could be used to study the structure and function of proteins and enzymes, as well as to develop new catalysts for organic synthesis. Finally, this compound could be used to develop new materials and catalysts for industrial applications.
Synthesis Methods
3-Phenylprop-2-yn-1-ylzinc bromide, 0.50 M in THF is synthesized through a reaction between zinc bromide and 3-phenylprop-2-yn-1-yl, which is a substituted alkyne. This reaction is typically carried out in aqueous solution, with a catalytic amount of a base such as potassium carbonate or sodium hydroxide. The reaction is typically carried out at room temperature and is complete in a few hours.
Scientific Research Applications
3-Phenylprop-2-yn-1-ylzinc bromide, 0.50 M in THF has been used in a variety of scientific research applications, including organic synthesis, biochemistry, and pharmaceutical research. In organic synthesis, this compound is used as a catalyst for the synthesis of various compounds, such as alkenes, alkynes, and other organic compounds. In biochemistry, this compound has been used to study the structure and function of proteins and enzymes. In pharmaceutical research, this compound has been used to study the effects of drugs on the body.
properties
IUPAC Name |
bromozinc(1+);prop-1-ynylbenzene |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7.BrH.Zn/c1-2-6-9-7-4-3-5-8-9;;/h3-5,7-8H,1H2;1H;/q-1;;+2/p-1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRMJEWNKOWRNEJ-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[CH2-]C#CC1=CC=CC=C1.[Zn+]Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrZn |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.